Cas no 178974-97-5 (2,4-Difluoro-3-methoxybenzoic acid)

2,4-Difluoro-3-methoxybenzoic acid structure
178974-97-5 structure
Product Name:2,4-Difluoro-3-methoxybenzoic acid
CAS No:178974-97-5
MF:C8H6F2O3
MW:188.128249645233
MDL:MFCD02258905
CID:66114
PubChem ID:3780555
Update Time:2025-09-19

2,4-Difluoro-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4-Difluoro-3-methoxybenzoic acid
    • 2,4-Difluoro-3-methoxylbenzoic acid
    • 2,4,6-TRICHLOROPHENYL 4-FLUOROBENZENESULFONATE
    • 3-Methoxy-2,4-difluorobenzoic acid
    • Benzoic acid,2,4-difluoro-3-methoxy-
    • 2,4-Difluoro-3-methoxybenzoicacid
    • 2,4-Difluoro-3-methoxybenzoic acid, 97+%
    • 2,4-Difluoro-3-methoxybenzoic acid, 98+%
    • 2,4-difluoro-3-methoxy-benzoic Acid
    • 2,4-Difluoro-3-methoxy benzoic acid
    • PubChem4941
    • KWLIGHXPUYUTBH-UHFFFAOYSA-N
    • FCH920185
    • SBB064343
    • VZ22568
    • AS01848
    • CM12678
    • AM84627
    • Benzoic acid, 2,4-difluoro-3-methoxy-
    • A
    • DTXSID90396323
    • SCHEMBL606872
    • MFCD02258905
    • EN300-156344
    • AS-33126
    • FT-0643729
    • 178974-97-5
    • Z1201621729
    • J-011417
    • A19997
    • AC-3954
    • AKOS006344924
    • D5309
    • 3-Methoxyl-2,4-difluorobenzoic acid
    • MDL： MFCD02258905
    • Inchi： 1S/C8H6F2O3/c1-13-7-5(9)3-2-4(6(7)10)8(11)12/h2-3H,1H3,(H,11,12)
    • InChI Key： KWLIGHXPUYUTBH-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C=CC=1C(=O)O)F)OC

Computed Properties

  • Exact Mass: 188.02900
  • Monoisotopic Mass: 188.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.399 g/cm3
  • Melting Point: 193.0 to 197.0 deg-C
  • Boiling Point: 298.7℃ at 760 mmHg
  • Flash Point: 134.5 °C
  • Refractive Index: 1.504
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 46.53000
  • LogP: 1.67160
  • Solubility: Insoluble in water

2,4-Difluoro-3-methoxybenzoic acid Security Information

2,4-Difluoro-3-methoxybenzoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2,4-Difluoro-3-methoxybenzoic acid Pricemore >>

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